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Compound of Interest

Compound Name: Henicosyl methacrylate

Cat. No.: B15176284

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals working with Henicosyl
Methacrylate. The following procedural guidance is designed to ensure safe handling, storage,
and disposal of this chemical in a laboratory setting.

Disclaimer: A complete Safety Data Sheet (SDS) for Henicosyl Methacrylate was not
available. The information provided below is based on data for the closely related compound,
Docosyl Methacrylate (CAS: 16669-27-5), and general safety practices for methacrylate esters.
Always consult the specific SDS provided by your supplier before use.

Quantitative Data

The following table summarizes the available quantitative data for Docosyl Methacrylate, which
Is used here as a surrogate for Henicosyl Methacrylate.
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Property Value Source
Molecular Formula C26H5002 [1]
Molar Mass 394.67 g/mol [1]
Boiling Point 70-71°C [1]
Flash Point 215.4°C [1]
Vapor Pressure 0-0.06 Pa at 20-25°C [1]
Density 0.865 £ 0.06 g/cm3 (Predicted) [1]
Water Solubility 0.4 ng/L at 25°C [1]

Hazard Identification and Personal Protective
Equipment (PPE)

Henicosyl Methacrylate, like other methacrylate esters, is expected to be irritating to the eyes,
skin, and respiratory system.[1] It may also cause allergic skin reactions.[2][3] Therefore, strict
adherence to PPE protocols is mandatory.

PPE Category Recommended Equipment  Justification

] Protects against splashes and
] Chemical safety goggles and a .
Eye and Face Protection ] vapors that can cause serious
face shield. o
eye irritation.[2]

Nitrile or other chemically ) i
] Prevents skin contact, which
) ] resistant gloves (consult glove o )
Skin Protection o can cause irritation and allergic
manufacturer's compatibility )
reactions.[4]
chart), and a lab coat.

Use in a well-ventilated area or

a chemical fume hood. If o ) )
o Minimizes inhalation of vapors,
) ) ventilation is inadequate, a ] o
Respiratory Protection ] which can irritate the
NIOSH-approved respirator )
] ] ] respiratory system.[2]
with an organic vapor cartridge

is required.
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Standard Operating and Disposal Plan

Handling and Storage:

Always handle Henicosyl Methacrylate in a well-ventilated area, preferably within a certified
chemical fume hood.[2]

» Avoid direct contact with skin, eyes, and clothing.[4]

o Keep containers tightly closed when not in use.

» Store in a cool, dry place away from direct sunlight and sources of ignition.[4]

e Ground and bond containers when transferring material to prevent static discharge.[2]
Disposal Plan:

» Dispose of Henicosyl Methacrylate and any contaminated materials as hazardous chemical
waste.

e Do not pour down the drain or dispose of in regular trash.[5]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol: General Handling Procedure

The following is a general protocol for handling Henicosyl Methacrylate in a laboratory
setting.

e Preparation:

o

Ensure the work area (chemical fume hood) is clean and uncluttered.

o

Verify that an emergency eyewash station and safety shower are accessible.[4]

[¢]

Gather all necessary materials, including the chemical, solvents, glassware, and waste
containers.

[¢]

Don the appropriate PPE as outlined in the table above.
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e Procedure:

o

Carefully open the container of Henicosyl Methacrylate inside the chemical fume hood.

o Dispense the required amount of the chemical using appropriate tools (e.g., pipette,
spatula).

o If heating is required, use a well-controlled heating mantle or water bath and monitor the

temperature closely.
o Keep the container sealed when not in use to minimize vapor exposure.

o Upon completion of the experiment, decontaminate all glassware and equipment that
came into contact with the chemical.

o Waste Disposal:

o Collect all waste materials, including excess chemical, contaminated solvents, and
disposable labware, in a designated hazardous waste container.

o Properly label the waste container with its contents.

o Store the waste container in a designated satellite accumulation area until it is collected
for disposal.

Emergency Procedures

In the event of an emergency, follow the procedures outlined below.
Spill Response:

o Evacuate the immediate area.

o Alert others in the vicinity.

o If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an inert absorbent material (e.g., vermiculite, sand).
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e Collect the absorbed material into a sealed container for hazardous waste disposal.

» Ventilate the area and wash the spill site once the material is removed.

o For large spills, evacuate the area and contact your institution's emergency response team.
Personal Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station. Seek medical attention.[3][4]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Visual Safety Guides

The following diagrams illustrate the standard workflow for handling Henicosyl Methacrylate
and the appropriate response to an emergency situation.
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Standard Handling Workflow for Henicosyl Methacrylate

Preparation

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Dispense Chemical

Perform Experiment

Cleanup & Disposal

Decontaminate Equipment

l

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Standard Handling Workflow for Henicosyl Methacrylate
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Emergency Response Plan for Henicosyl Methacrylate
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Caption: Emergency Response Plan for Henicosyl Methacrylate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Henicosyl Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176284#personal-protective-equipment-for-
handling-henicosyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC156332500&countryCode=US&language=en
https://www.mpausa.org/do-it-yourself-products/
https://www.mpausa.org/do-it-yourself-products/
https://www.benchchem.com/product/b15176284#personal-protective-equipment-for-handling-henicosyl-methacrylate
https://www.benchchem.com/product/b15176284#personal-protective-equipment-for-handling-henicosyl-methacrylate
https://www.benchchem.com/product/b15176284#personal-protective-equipment-for-handling-henicosyl-methacrylate
https://www.benchchem.com/product/b15176284#personal-protective-equipment-for-handling-henicosyl-methacrylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15176284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

